
Application of CdSeS Quantum Dots in Solar
Cells: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cadmium selenide sulfide

Cat. No.: B1582064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Cadmium
Selenide Sulfide (CdSeS) alloyed quantum dots (QDs) in the fabrication of quantum dot-

sensitized solar cells (QDSSCs). These notes are intended to guide researchers in the

synthesis of high-quality CdSeS QDs, the fabrication of complete solar cell devices, and the

characterization of their performance.

Introduction
Quantum dot-sensitized solar cells (QDSSCs) have emerged as a promising third-generation

photovoltaic technology due to their potential for high efficiency and low-cost fabrication.[1]

Among various QD sensitizers, alloyed Cadmium Selenide Sulfide (CdSeS) quantum dots

offer a unique advantage: the ability to tune their optical and electronic properties by simply

adjusting the sulfur-to-selenium ratio.[2] This allows for the precise engineering of the QD's

bandgap to optimize light absorption across the solar spectrum, a key factor in enhancing solar

cell performance.

CdSeS QDs can be synthesized using various methods, including the hot-injection technique

for colloidal QDs and in-situ deposition methods like Successive Ionic Layer Adsorption and

Reaction (SILAR) and Chemical Bath Deposition (CBD) directly onto a mesoporous metal

oxide scaffold, typically titanium dioxide (TiO₂).[3][4] The choice of synthesis and deposition

method significantly impacts the QD size, distribution, and the overall performance of the solar

cell.
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This document outlines the detailed protocols for the synthesis of CdSeS QDs, the step-by-step

fabrication of a complete QDSSC, and a summary of reported performance data for similar QD-

based solar cells.

Data Presentation: Performance of QD-Sensitized
Solar Cells
The performance of a solar cell is characterized by several key metrics: Power Conversion

Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc), and Fill

Factor (FF). The table below summarizes reported performance data for solar cells sensitized

with CdS, CdSe, and their co-sensitized structures, providing a baseline for the expected

performance of CdSeS QDSSCs.

Sensiti
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Photoa
node

Count
er
Electro
de

Electro
lyte

Voc (V)
Jsc
(mA/c
m²)

FF (%)
PCE
(%)

Refere
nce

CdS TiO₂ Cu₂S
Polysulf

ide
- - - 1.84 [5]

CdSe TiO₂ Cu₂S
Polysulf

ide
0.57 18.2 38 3.94 [6]

CdS/Cd

Se
TiO₂ Pt

Polysulf

ide
- - - 3.3 [7]

CdSe TiO₂ Pt
Polysulf

ide
- - 44 1.41 [8]

CdS:Cu

²⁺/CdSe

:Cu²⁺

TiO₂ - - 0.5 27.35 35.23 4.68 [6]

Experimental Protocols
Synthesis of CdSeS Alloyed Quantum Dots (Hot-
Injection Method)
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This protocol describes the synthesis of colloidal CdSeS alloyed quantum dots with tunable

composition.

Materials:

Cadmium oxide (CdO)

Selenium (Se) powder

Sulfur (S) powder

1-Octadecene (ODE)

Oleic acid (OA)

Trioctylphosphine (TOP)

Procedure:

Cadmium Precursor Preparation: In a three-neck flask, mix CdO, oleic acid, and 1-

octadecene. Heat the mixture to ~150°C under nitrogen flow until the solution becomes clear,

indicating the formation of cadmium oleate.

Chalcogenide Precursor Preparation: In a separate vial inside a glovebox, dissolve the

desired molar ratio of selenium and sulfur powder in trioctylphosphine to create the TOP-

S/Se stock solution. The ratio of S to Se will determine the final composition and bandgap of

the CdSeS QDs.

Quantum Dot Nucleation and Growth: Raise the temperature of the cadmium precursor

solution to the desired injection temperature (typically between 240-280°C). Swiftly inject the

TOP-S/Se stock solution into the hot cadmium precursor solution. The color of the solution

will change rapidly, indicating the nucleation of the QDs.

Growth and Size Control: The growth of the QDs can be controlled by the reaction time and

temperature. Aliquots can be taken at different time intervals to monitor the growth via UV-

Vis and photoluminescence spectroscopy.
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Quenching and Purification: Once the desired size is achieved, cool the reaction mixture to

room temperature. The QDs are then purified by precipitation with a non-solvent like acetone

or ethanol, followed by centrifugation and redispersion in a non-polar solvent like toluene or

hexane. This washing step is repeated multiple times to remove unreacted precursors and

excess ligands.

Fabrication of a CdSeS Quantum Dot-Sensitized Solar
Cell
This protocol details the layer-by-layer fabrication of a complete QDSSC.

3.2.1. Preparation of the TiO₂ Photoanode

Cleaning of FTO Substrate: Clean a fluorine-doped tin oxide (FTO) coated glass substrate by

sonicating in a sequence of detergent, deionized water, acetone, and isopropanol for 15

minutes each.

Deposition of TiO₂ Paste: Apply a layer of TiO₂ paste (e.g., Degussa P25) onto the

conductive side of the FTO glass using the doctor-blade technique.

Sintering: Sinter the TiO₂-coated FTO glass in a furnace at 450-500°C for 30 minutes to

create a mesoporous film with good electrical contact to the FTO.

3.2.2. Deposition of CdSeS QDs onto the TiO₂ Photoanode (SILAR Method) The Successive

Ionic Layer Adsorption and Reaction (SILAR) method allows for the in-situ growth of CdSeS

QDs on the TiO₂ surface.

Precursor Solutions:

Cationic Solution: Prepare a solution of a cadmium salt (e.g., 0.1 M Cadmium Acetate) in a

suitable solvent (e.g., ethanol).

Anionic Solution: Prepare a solution containing both a sulfide source (e.g., 0.1 M Sodium

Sulfide, Na₂S) and a selenide source (e.g., 0.1 M Sodium Selenide, Na₂Se) in a solvent

like methanol or a water/methanol mixture. The ratio of S²⁻ to Se²⁻ ions in this solution will

influence the composition of the CdSeS alloy.
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SILAR Cycles:

Immerse the sintered TiO₂ photoanode into the cationic (Cd²⁺) solution for a specific

duration (e.g., 1 minute).

Rinse the electrode with the solvent to remove excess, unadsorbed ions.

Immerse the electrode into the anionic (S²⁻/Se²⁻) solution for a similar duration.

Rinse the electrode again with the solvent.

Repeat: This four-step process constitutes one SILAR cycle. Repeat the cycle for a desired

number of times to control the size and loading of the CdSeS QDs. The color of the

photoanode will change as the QDs grow.

3.2.3. Fabrication of the Cu₂S Counter Electrode A common and efficient counter electrode for

QDSSCs is Copper(I) Sulfide (Cu₂S).[9]

Brass Sheet Preparation: Start with a clean brass sheet (an alloy of copper and zinc).

Acid Etching: Immerse the brass sheet in a dilute hydrochloric acid (HCl) solution to remove

the surface oxide layer and expose fresh copper.

Sulfidation: Dip the acid-treated brass sheet into a polysulfide solution (the same as or

similar to the electrolyte) for a few minutes. A dark layer of Cu₂S will form on the surface.[6]

Rinsing and Drying: Rinse the Cu₂S coated brass sheet with water and ethanol and then dry

it.

3.2.4. Assembly of the Solar Cell

Spacer: Place a thin polymer spacer (e.g., Parafilm or Surlyn) on the QD-sensitized TiO₂

photoanode, leaving an area for electrolyte injection.

Sandwiching: Place the Cu₂S counter electrode on top of the photoanode, sandwiching the

spacer.

Sealing: Gently heat the assembly to melt the spacer and seal the two electrodes together.
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Electrolyte Injection: Prepare a polysulfide electrolyte, typically a solution of sodium sulfide

(Na₂S) and sulfur (S) in a water/methanol solvent.[10] Inject the electrolyte into the cell

through a pre-drilled hole in the counter electrode.

Final Sealing: Seal the hole to prevent electrolyte leakage.
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Caption: Working principle of a CdSeS quantum dot-sensitized solar cell.

Experimental Workflow: Fabrication of a CdSeS QDSSC
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Caption: Workflow for the fabrication of a CdSeS quantum dot solar cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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